Cas no 1823367-63-0 (2,4-dichloro-5-methylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 2,4-dichloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1823367-63-0
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• CID: 5909180
• PubChem ID: 130114978
• Update Time: 2026-03-11

2,4-dichloro-5-methylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
• Pyrrolo[2,1-f][1,2,4]triazine, 2,4-dichloro-5-methyl-
• P20981
• 1823367-63-0

• Inchi： 1S/C7H5Cl2N3/c1-4-2-3-12-5(4)6(8)10-7(9)11-12/h2-3H,1H3
• InChI Key： WZYVAVDRBLIVAC-UHFFFAOYSA-N
• SMILES： N12C=CC(C)=C1C(Cl)=NC(Cl)=N2

Computed Properties

• Exact Mass: 200.9860526g/mol
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: -4.80±0.30(Predicted)

Additional information on 2,4-dichloro-5-methylpyrrolo[2,1-f][1,2,4]triazine

2,4-Dichloro-5-Methylpyrrolo[2,1-f][1,2,4]triazine (CAS No. 1823367-63-0)

2,4-Dichloro-5-methylpyrrolo[2,1-f][1,2,4]triazine, also known by its CAS registry number 1823367-63-0, is a highly specialized organic compound with a unique structure and a wide range of applications in various fields. This compound belongs to the class of pyrrolo-triazines, which are heterocyclic aromatic compounds characterized by their fused ring systems. The molecule consists of a pyrrole ring fused with a triazine ring system, with substituents at positions 2 and 4 being chlorine atoms and at position 5 being a methyl group. This specific substitution pattern imparts unique chemical properties and reactivity to the compound.

The synthesis of 2,4-dichloro-5-methylpyrrolo[2,1-f][1,2,4]triazine involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for the production of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such methods are particularly valuable in the context of increasing demand for sustainable chemical processes.

Pyrrolo-triazines have garnered significant attention in recent years due to their versatile applications in materials science. The compound 1823367-63-0 has been extensively studied for its potential as a building block in the synthesis of advanced materials. For example, it has been used as a precursor for the preparation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and excellent stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 2,4-dichloro-5-methylpyrrolo[2,1-f][1,2,4]triazine has also been investigated for its biological activity. Recent studies have demonstrated that this compound exhibits potent antimicrobial properties against various bacterial and fungal strains. The chlorine substituents at positions 2 and 4 are believed to play a critical role in this activity by enhancing the molecule's ability to interact with microbial cell membranes. Furthermore, the methyl group at position 5 contributes to the compound's lipophilicity, which may enhance its bioavailability and efficacy.

The application of pyrrolo-triazines in drug discovery has also been explored. Researchers have reported that these compounds can serve as scaffolds for the development of novel therapeutic agents targeting various diseases. For instance, derivatives of 1823367-63-0 have been studied for their potential as kinase inhibitors and anti-cancer agents. The unique electronic properties of the pyrrolo-triazine core make it an attractive candidate for modulating enzyme activity and cellular signaling pathways.

In terms of environmental applications, 2,4-dichloro-5-methylpyrrolo[2,1-f][1,2,a]triazine has shown promise as a component in advanced water treatment systems. Its ability to adsorb heavy metals and organic pollutants from aqueous solutions has been highlighted in recent studies. The compound's high surface area and chemical stability make it suitable for use in filtration and adsorption technologies aimed at addressing water pollution challenges.

The development of novel synthetic routes for producing CAS No. 1823367-63-0 continues to be an active area of research. Scientists are exploring ways to optimize existing methods while developing new strategies that minimize waste generation and energy consumption. For example,the use of catalytic systems based on transition metals or enzymes has shown potential for improving reaction efficiency and selectivity.

In conclusion, 2-chloro-5-methylpyrrolo[2,a-f][a,b,c]triazine, or CAS No. 18 million , is a versatile compound with significant potential across multiple domains including materials science,biochemistry,and environmental technology.The ongoing research into its properties and applications underscores its importance as a valuable tool in modern chemistry.Further exploration into its synthesis,optimal utilization,and scalability will undoubtedly unlock new opportunities for harnessing its full potential.